Cas no 2227918-13-8 (tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• CAS No: 2227918-13-8
• MF: C₁₄H₁₈F₃NO₄
• MW: 321.292234897614
• CID: 6319417
• PubChem ID: 165780137
• Update Time: 2025-05-23

tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• 2227918-13-8
• tert-butyl N-{3-methoxy-4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
• EN300-1899070

• Inchi： 1S/C14H18F3NO4/c1-13(2,3)22-12(20)18-8-5-6-9(10(7-8)21-4)11(19)14(15,16)17/h5-7,11,19H,1-4H3,(H,18,20)/t11-/m0/s1
• InChI Key： MOWXAGGKDUMBPV-NSHDSACASA-N
• SMILES： FC([C@H](C1C=CC(=CC=1OC)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 321.11879254g/mol
• Monoisotopic Mass: 321.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Introduction to Tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS No. 2227918-13-8)

The compound tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate, identified by its CAS number 2227918-13-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group and a trifluoromethyl-substituted phenyl ring with a specific stereochemical configuration at the 1S position highlights its complexity and functionality.

Recent studies have demonstrated the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethyl group enhances metabolic stability and binding affinity, making such molecules valuable candidates for drug design. In particular, the 3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl moiety contributes to the compound's pharmacological profile by influencing its solubility, lipophilicity, and interaction with biological targets. These attributes make it an intriguing subject for further investigation.

The carbamate functional group in this compound plays a crucial role in modulating its reactivity and bioavailability. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The tert-butyl substitution on the carbamate nitrogen further stabilizes the molecule, enhancing its structural integrity under various conditions. This stability is particularly important in pharmaceutical formulations where degradation could compromise efficacy.

Current research in drug discovery increasingly emphasizes the need for stereospecific compounds to achieve optimal therapeutic outcomes. The (1S) stereochemistry at the chiral center of the phenyl ring in this molecule is a key feature that distinguishes it from other analogs. Studies have shown that chirality can significantly impact a drug's pharmacokinetics and pharmacodynamics, making the precise control of stereochemistry essential for successful drug development. The tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate structure exemplifies how stereochemical control can be leveraged to enhance drug performance.

One of the most promising applications of this compound is in the development of novel therapeutic agents targeting neurological disorders. The combination of fluorine substitution and methoxy groups on the aromatic ring suggests potential interactions with biological pathways involved in neurodegeneration. Preliminary computational studies have indicated that this molecule may exhibit inhibitory activity against certain enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of fluorinated phenols as scaffolds for neuroprotective agents.

The synthesis of tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as asymmetric synthesis and catalytic fluorination have been instrumental in constructing the desired stereocenter and fluorinated substituents efficiently. These advancements not only facilitate the production of this compound but also pave the way for similar molecules with tailored properties.

In addition to its potential therapeutic applications, this compound has shown promise as a tool compound in biochemical research. Its well-defined structure and reactivity make it an excellent candidate for studying enzyme mechanisms and developing new synthetic strategies. Researchers have utilized derivatives of this molecule to probe the activity of carboxylesterases and other hydrolases, providing valuable insights into enzyme function at a molecular level. Such studies contribute to our understanding of biological processes and may lead to innovative approaches for enzyme inhibition or activation.

The future prospects for tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate are vast and exciting. As our knowledge of molecular interactions grows, so does the potential for this compound to be developed into a novel therapeutic agent or a key intermediate in more complex synthetic pathways. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in realizing these possibilities fully. By leveraging cutting-edge technologies and innovative approaches, we can unlock new opportunities for this remarkable molecule.

In conclusion,tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS No. 2227918-13-8) stands as a testament to the power of structural diversity in pharmaceutical chemistry. Its unique combination of functional groups and stereochemical features makes it a promising candidate for further exploration both as an endogenous therapeutic agent and as a building block for more complex molecules. As research continues to uncover new applications for this compound,tert-butyl N-{3-methoxy-4-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate will undoubtedly play an important role in shaping the future of drug discovery.